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Compound of Interest

Compound Name: GW 841819X
Cat. No.: B607898
Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

GW 841819X is a potent and specific inhibitor of the Bromodomain and Extra-Terminal (BET)
family of proteins, which are key epigenetic readers involved in the regulation of gene
transcription. Due to its role in modulating the expression of oncogenes and inflammatory
mediators, GW 841819X is a valuable tool in cancer and inflammation research. Accurate and
consistent preparation of a stock solution is the first critical step for reliable and reproducible
experimental results. These application notes provide a detailed protocol for the preparation,
storage, and handling of a GW 841819X stock solution.

Data Presentation
Table 1: Physicochemical Properties of GW 841819X
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Property Value Source

Molecular Formula C25H21Ns502 PubChem

Molecular Weight 423.47 g/mol MedchemExpress[1]

CAS Number 146135-18-4 Probechem Biochemicals[2]
Appearance Crystalline solid

Table 2: Solubility and Recommended Stock Solution Concentrations

Recommended
Solvent Solubility Stock Storage
Concentration

Dimethyl Sulfoxide -20°C (short-term) or
>10 mM 10 mM
(DMSO) -80°C (long-term)

Experimental Protocols
Protocol 1: Preparation of a 10 mM GW 841819X Stock
Solution in DMSO

Materials:

GW 841819X powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes (e.g., 1.5 mL or 2 mL)
o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

» Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

o Safety Precautions: Before starting, ensure you are wearing appropriate PPE. Handle GW
841819X powder in a chemical fume hood to avoid inhalation.

o Calculation of Mass: To prepare a 10 mM stock solution, calculate the required mass of GW
841819X using the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 423.47 g/mol x 1000 mg/g = 4.2347 mg
e Weighing the Compound:

o Tare a clean, empty microcentrifuge tube on the analytical balance.

o Carefully weigh out the calculated mass (e.g., 4.23 mg) of GW 841819X powder directly
into the tared tube.

e Dissolving the Compound:

o Using a calibrated micropipette, add the calculated volume of DMSO (e.g., 1 mL for a 10
mM solution from 4.23 mg) to the microcentrifuge tube containing the GW 841819X
powder.

o Cap the tube tightly.

o Ensuring Complete Dissolution:

o Vortex the solution for 1-2 minutes until the powder is completely dissolved.

o Visually inspect the solution to ensure there are no visible particles. If necessary, gently
warm the solution in a 37°C water bath for a few minutes to aid dissolution.

 Aliquoting and Storage:

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b607898/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-gw-841819x-stock-solution
https://www.benchchem.com/product/b607898/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-gw-841819x-stock-solution
https://www.benchchem.com/product/b607898/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-gw-841819x-stock-solution
https://www.benchchem.com/product/b607898/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-gw-841819x-stock-solution
https://www.benchchem.com/product/b607898/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-gw-841819x-stock-solution
https://www.benchchem.com/product/b607898/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-gw-841819x-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607898?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[e]

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes.

[e]

Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

[e]

For short-term storage (up to 1-2 weeks), store the aliquots at -20°C.

o

For long-term storage (months to years), store the aliquots at -80°C.

Mandatory Visualizations
Signaling Pathway of BET Inhibition by GW 841819X
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Caption: Mechanism of action of GW 841819X as a BET inhibitor.
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Experimental Workflow for a Cell-Based Assay Using

GW 841819X
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Caption: General workflow for a cell-based assay with GW 841819X.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b607898?utm_src=pdf-custom-synthesis#bc-rfq
https://m.youtube.com/watch?v=AMcGneBGu-I
https://chem.libretexts.org/Courses/Oregon_Institute_of_Technology/OIT%3A_CHE_201_-_General_Chemistry_I_(Anthony_and_Clark)/Unit_6%3A_Common_Chemical_Reactions/6.1%3A_Calculating_Molarity
https://www.benchchem.com/product/b607898/docs#application-notes-and-protocols-preparation-of-gw-841819x-stock-solution
https://www.benchchem.com/product/b607898/docs#application-notes-and-protocols-preparation-of-gw-841819x-stock-solution
https://www.benchchem.com/product/b607898/docs#application-notes-and-protocols-preparation-of-gw-841819x-stock-solution
https://www.benchchem.com/product/b607898/docs#application-notes-and-protocols-preparation-of-gw-841819x-stock-solution
https://www.benchchem.com/product/b607898?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607898?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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